Cas no 1342977-40-5 (2-chloro-6-fluoro-N-methylbenzamide)

• Product Name: 2-chloro-6-fluoro-N-methylbenzamide
• CAS No: 1342977-40-5
• MF: C₈H₇ClFNO
• MW: 187.598684549332
• CID: 4590530
• Update Time: 2025-06-22

2-chloro-6-fluoro-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-methylbenzamide

• Inchi： 1S/C8H7ClFNO/c1-11-8(12)7-5(9)3-2-4-6(7)10/h2-4H,1H3,(H,11,12)
• InChI Key： GVJAXHKPAIGQEM-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C1=C(F)C=CC=C1Cl

Additional information on 2-chloro-6-fluoro-N-methylbenzamide

2-Chloro-6-Fluoro-N-Methylbenzamide (CAS No. 1342977-40-5): A Comprehensive Overview

Introduction to 2-Chloro-6-Fluoro-N-Methylbenzamide

2-Chloro-6-fluoro-N-methylbenzamide (CAS No. 1342977-40-5) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has been extensively studied for its potential applications in drug development and material science. The molecule consists of a benzene ring substituted with chlorine at the 2-position, fluorine at the 6-position, and an N-methylamide group at the nitrogen atom, making it a versatile building block for various chemical reactions.

Structural Features and Synthesis

The synthesis of 2-chloro-6-fluoro-N-methylbenzamide involves a series of well-established organic reactions, including nucleophilic aromatic substitution and amide formation. The compound's structure is highly symmetrical, which contributes to its stability and reactivity in different chemical environments. Recent studies have explored novel synthetic pathways to enhance the yield and purity of this compound, making it more accessible for large-scale production.

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-chloro-6-fluoro-N-methylbenzamide is crucial for its application in various industries. The compound exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, revealing its potential for use in solvent-based reactions. Additionally, the compound's UV-Vis spectrum has been analyzed, providing insights into its electronic structure and reactivity.

Applications in Pharmaceutical Research

The pharmaceutical industry has shown keen interest in 2-chloro-6-fluoro-N-methylbenzamide due to its potential as an intermediate in drug synthesis. Recent research has highlighted its role in the development of anti-inflammatory agents, where it serves as a key precursor for bioactive compounds with high potency and selectivity. Furthermore, studies have demonstrated its ability to modulate enzyme activity, making it a promising candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders.

Recent Advances in Research and Development

In recent years, advancements in computational chemistry have enabled researchers to predict the biological activity of 2-chloro-6-fluoro-N-methylbenzamide with greater accuracy. Molecular docking studies have revealed its binding affinity to various protein targets, providing valuable insights into its mechanism of action. Additionally, green chemistry approaches have been adopted to synthesize this compound using environmentally friendly reagents and conditions, aligning with global sustainability goals.

Conclusion

In conclusion, 2-chloro-6-fluoro-N-methylbenzamide (CAS No. 1342977-40-5) is a versatile compound with immense potential across multiple industries. Its unique structure, coupled with advancements in synthetic and analytical techniques, positions it as a key player in future innovations. As research continues to uncover new applications and improve synthesis methods, this compound is poised to make significant contributions to the fields of chemistry and pharmacology.